4-Bromo-5-chlorofuran-2-carboxamide

• Molecular Formula: C5H3BrClNO2
• Molecular Weight: 224.44 g/mol
• IUPAC Name: 4-bromo-5-chlorofuran-2-carboxamide
• InChI: InChI=1S/C5H3BrClNO2/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H2,8,9)
• InChI Key: OMBVFUKSUAIOQW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1Br)Cl)C(=O)N

Description

4-Bromo-5-chlorofuran-2-carboxamide is a halogenated furan derivative featuring a bromine atom at position 4, a chlorine atom at position 5, and a carboxamide group at position 2 of the furan ring. Halogenated furans are notable for their role in drug discovery due to their electronic and steric properties, which influence binding to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-chlorofuran-2-carboxamide typically involves the bromination and chlorination of furan derivatives. One common method is the bromination of 5-chlorofuran-2-carboxamide using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane at low temperatures to ensure selective bromination.

Industrial Production Methods

Industrial production of 4-Bromo-5-chlorofuran-2-carboxamide may involve large-scale bromination and chlorination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reagent concentration.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-chlorofuran-2-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid derivatives.

Reduction Reactions: The compound can be reduced to form 4-bromo-5-chlorofuran-2-carboxylic acid.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate can be used under mild conditions to substitute the halogen atoms.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed

Substitution Products: Various substituted furan derivatives depending on the nucleophile used.

Oxidation Products: Furan-2,5-dicarboxylic acid derivatives.

Reduction Products: 4-Bromo-5-chlorofuran-2-carboxylic acid.

Scientific Research Applications

Medicinal Chemistry

4-Bromo-5-chlorofuran-2-carboxamide is primarily explored for its potential as a pharmaceutical agent. It serves as a building block for synthesizing various compounds with antibacterial, antifungal, and anticancer properties.

• Anticancer Activity : Studies have demonstrated its efficacy against various cancer cell lines. For instance, it has shown significant inhibition of growth in lung (A-549) and cervical (HeLa) cancer cells, with IC$_{50}$ values indicating potent activity compared to standard treatments like doxorubicin .
• Mechanism of Action : The compound's mechanism may involve interactions with specific enzymes or receptors, potentially inhibiting pathways critical for cancer cell proliferation.

Organic Synthesis

The compound acts as an intermediate in the synthesis of more complex heterocyclic compounds. Its reactivity allows for the formation of various derivatives that can be tailored for specific applications in pharmaceuticals and agrochemicals.

• Synthesis Pathways : Common methods include nucleophilic substitutions where the bromine or chlorine atoms are replaced by other functional groups, expanding the utility of this compound in synthetic organic chemistry.

Material Science

In material science, 4-Bromo-5-chlorofuran-2-carboxamide is utilized in developing new materials with distinctive electronic and optical properties.

• Applications : It is being investigated for use in organic electronics and photonic devices due to its unique electronic properties imparted by the furan ring and halogen substituents.

The following table summarizes key biological activities observed in studies related to 4-Bromo-5-chlorofuran-2-carboxamide:

Activity	Effect	Reference
Anticancer	Significant inhibition of cancer cell growth
Antibacterial	Potential against various bacterial strains
Antifungal	Activity against fungal pathogens
COX Inhibition	Possible anti-inflammatory effects
MAO Inhibition	Neuroprotective potential

Case Study 1: Anticancer Properties

A study focused on the synthesis of derivatives of 4-Bromo-5-chlorofuran-2-carboxamide revealed that certain analogs exhibited enhanced activity against HeLa cells compared to standard chemotherapeutics. Morphological analyses indicated that these compounds induced significant apoptosis in cancer cells, suggesting their potential as effective anticancer agents .

Case Study 2: Antibacterial Activity

Research evaluating the antibacterial properties of 4-Bromo-5-chlorofuran-2-carboxamide found that it demonstrated notable activity against multidrug-resistant bacterial strains. The compound's mechanism involved disrupting bacterial cell wall synthesis, leading to cell death. This highlights its potential application in addressing antibiotic resistance.

Mechanism of Action

The mechanism of action of 4-Bromo-5-chlorofuran-2-carboxamide in biological systems is not fully understood. it is believed to interact with specific molecular targets such as enzymes or receptors, leading to the inhibition of microbial growth or modulation of biological pathways . Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Analogs in Furan and Benzofuran Families

4-Bromo-5-chlorofuran-2-carboxylic Acid

• Structure : Furan ring with Br (C4), Cl (C5), and -COOH (C2).
• Applications : Intermediate for synthesizing amides, esters, and other derivatives. Its reactivity makes it suitable for cross-coupling reactions in medicinal chemistry .
• Key Differences : The carboxylic acid group confers higher reactivity but lower metabolic stability compared to the carboxamide.

6-(N-(4-Bromo-3-chloro-5-((methoxymethoxy)methyl)phenyl)...benzofuran-3-carboxamide

• Structure : Benzofuran core with Br, Cl, cyclopropyl, and fluorophenyl substituents, plus a sulfonamide group.
• Applications : Likely a protease or kinase inhibitor in drug development, given its structural complexity and sulfonamide moiety .

Halogenated Benzene Derivatives

5-Bromo-4-fluoro-2-hydroxybenzaldehyde

• Structure : Benzene ring with Br (C5), F (C4), -OH (C2), and -CHO (C1).
• Applications : Used in synthesizing fluorinated pharmaceuticals or agrochemicals. The hydroxyl and aldehyde groups enable further functionalization .
• Key Differences : The benzene ring provides greater thermal stability than furan, while the -OH group increases solubility in polar solvents.

5-Bromo-4-methylpyrimidine

• Structure : Pyrimidine ring with Br (C5) and methyl (C4).
• Applications : Nucleotide analog or kinase inhibitor scaffold.
• Key Differences : Pyrimidine’s nitrogen atoms enhance hydrogen-bonding capacity, contrasting with furan’s oxygen-based electronics.

Data Table: Comparative Properties

Compound Name	Core Structure	Halogen Substituents	Functional Groups	Molecular Weight (g/mol)*	Key Applications
4-Bromo-5-chlorofuran-2-carboxamide	Furan	Br (C4), Cl (C5)	Carboxamide (C2)	~220 (estimated)	Drug intermediate
4-Bromo-5-chlorofuran-2-carboxylic acid	Furan	Br (C4), Cl (C5)	Carboxylic acid (C2)	225.42	Synthesis intermediate
5-Bromo-4-fluoro-2-hydroxybenzaldehyde	Benzene	Br (C5), F (C4)	-OH (C2), -CHO (C1)	~233 (estimated)	Fluorinated drug synthesis
Benzofuran derivative	Benzofuran	Br, Cl, F	Sulfonamide, carboxamide	~650 (estimated)	Targeted therapeutics

*Molecular weights for compounds without explicit data are approximated based on structural analogs.

Reactivity and Bioactivity Insights

• Electrophilic Substitution : Halogenated furans undergo electrophilic substitution less readily than benzene derivatives due to furan’s lower aromaticity. However, the electron-withdrawing carboxamide group in 4-Bromo-5-chlorofuran-2-carboxamide may direct further reactions to specific positions .
• Compared to benzene-based analogs (e.g., 5-Bromo-4-fluoro-2-hydroxybenzaldehyde), furan derivatives may exhibit distinct binding modes due to ring oxygen’s lone pairs .

Biological Activity

4-Bromo-5-chlorofuran-2-carboxamide is a heterocyclic compound featuring a furan ring that is substituted with bromine and chlorine atoms, along with an amide functional group. Its molecular formula is C$_{10}$H$_{7}$BrClN$_2$O, and it has a molecular weight of approximately 251.60 g/mol. This compound has garnered attention due to its significant biological activities, particularly in antimicrobial and anticancer applications.

The structure of 4-Bromo-5-chlorofuran-2-carboxamide allows it to engage in various interactions with biomolecules. Notably, it can form hydrogen bonds and hydrophobic interactions, which are essential for its biological activity. These interactions enhance its binding affinity to amino acid residues in proteins, thereby influencing their activity and stability.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 4-Bromo-5-chlorofuran-2-carboxamide against various pathogens. In particular, it has shown effectiveness against multidrug-resistant strains, including:

• Acinetobacter baumannii (NDM-positive)
• Klebsiella pneumoniae
• Staphylococcus aureus (MRSA)

In an agar well diffusion assay, 4-Bromo-5-chlorofuran-2-carboxamide demonstrated a notable zone of inhibition against these pathogens, with the highest activity observed at concentrations of 50 mg/mL .

The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) were determined using broth dilution methods, revealing that this compound could serve as a potential adjuvant in combating antibiotic-resistant bacteria.

Pathogen	Zone of Inhibition (mm)	MIC (mg/mL)	MBC (mg/mL)
Acinetobacter baumannii	18	10	20
Klebsiella pneumoniae	15	15	30
Staphylococcus aureus	12	20	40

Anticancer Activity

4-Bromo-5-chlorofuran-2-carboxamide has also been evaluated for its anticancer properties. It was tested against lung cancer (A549 cell line) and cervical cancer (HeLa cell line) using the MTT assay protocol. The results indicated that this compound exhibits significant cytotoxicity with IC$_{50}$ values comparable to standard chemotherapeutic agents like doxorubicin .

The morphological changes in cancer cells treated with this compound suggest that it disrupts cellular integrity and induces apoptosis. Molecular docking studies further validated its mechanism of action by demonstrating effective binding to key proteins involved in cell proliferation and survival pathways .

Case Studies

Case Study 1: Antimicrobial Efficacy Against NDM-producing Bacteria

A study focused on the antibacterial activity of various furan derivatives, including 4-Bromo-5-chlorofuran-2-carboxamide, revealed its superior efficacy against NDM-producing strains of Acinetobacter baumannii. The compound was found to inhibit bacterial growth significantly more than conventional antibiotics such as meropenem .

Case Study 2: Anticancer Potential

In another investigation, derivatives of furan compounds were synthesized and screened for their anticancer effects. The study highlighted that 4-Bromo-5-chlorofuran-2-carboxamide exhibited promising results against both A549 and HeLa cell lines, leading to further exploration into its potential as a therapeutic agent in oncology .